5-amino-1-(2-phenoxyphenyl)-1H-imidazole-4-carbonitrile

• IUPAC Name: 5-amino-1-(2-phenoxyphenyl)imidazole-4-carbonitrile
• InChI: InChI=1S/C16H12N4O/c17-10-13-16(18)20(11-19-13)14-8-4-5-9-15(14)21-12-6-2-1-3-7-12/h1-9,11H,18H2
• InChI Key: LCILXKXYCLBWMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC=C2N3C=NC(=C3N)C#N
• Molecular Formula: C16H12N4O
• Molecular Weight: 276.29 g/mol

Description

5-amino-1-(2-phenoxyphenyl)-1H-imidazole-4-carbonitrile (5-APPIC) is a heterocyclic aromatic compound that has recently gained attention due to its potential applications in the field of medicinal chemistry. 5-APPIC has been found to possess a variety of biological activities including antifungal, antibacterial, anticonvulsant, and anti-inflammatory properties. Furthermore, 5-APPIC has been studied for its potential use in the design of novel drugs for the treatment of various diseases.

Scientific Research Applications

Imidazole Derivatives and Antitumor Activity

Imidazole derivatives are known for their antitumor properties. A review focused on bis(2-chloroethyl)amino derivatives of imidazole, including various structures, highlighted their potential in the search for new antitumor drugs and the synthesis of compounds with different biological properties (Iradyan, M., Iradyan, N., Arsenyan, F., & Stepanyan, G. M., 2009). These studies show the critical role imidazole derivatives play in developing therapeutic agents against cancer.

Heterocyclic Compounds in Drug Discovery

Another review highlighted the significance of hydantoin, an imidazole-related heterocyclic compound, in drug discovery. Hydantoin and its derivatives exhibit a variety of biological and pharmacological activities, making them significant in therapeutic and agrochemical applications. Their role in synthesizing important, non-natural amino acids and their conjugates with potential medical applications emphasizes the versatility of imidazole-related compounds in pharmaceutical research (Shaikh, S. B., Bhor, R. J., Dighe, A. S., & Kolhe, M. H., 2023).

Pharmacological Review of Chlorogenic Acid

Though not directly related to 5-amino-1-(2-phenoxyphenyl)-1H-imidazole-4-carbonitrile, the pharmacological review of chlorogenic acid, a polyphenol with various biological and therapeutic roles, can shed light on the methodology of studying the effects of complex organic compounds. Chlorogenic acid's roles, such as antioxidant activity, anti-inflammatory, and neuroprotective effects, demonstrate the multifaceted applications of organic compounds in improving health outcomes (Naveed, M. et al., 2018).